Cas no 81431-45-0 (2-(4-Bromobenzylsulfonyl)acetic acid)

2-(4-Bromobenzylsulfonyl)acetic acid structure

81431-45-0 structure

Product name:2-(4-Bromobenzylsulfonyl)acetic acid

CAS No:81431-45-0

MF:C₉H₉O₄SBr

MW:293.134

CID:2803058

PubChem ID:22065316

2-(4-Bromobenzylsulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromobenzylsulfonyl)acetic acid
- 4-bromobenzyl sulfonylacetic acid
- 2-[(4-bromophenyl)methanesulfonyl]acetic acid
- 2-((4-bromophenyl)methanesulfonyl)acetic acid
- BP-11567
- EN300-40116
- 4-bromobenzylsulfonyl acetic acid
- VMYFZBLZKJJKLR-UHFFFAOYSA-N
- [(4-Bromophenyl)methanesulfonyl]acetic acid
- AB01003222-01
- GDA43145
- CS-0248528
- DTXSID10622232
- AKOS000173656
- 2-((4-Bromobenzyl)sulfonyl)acetic acid
- SCHEMBL2337040
- 81431-45-0
- 2-((4-Bromobenzyl)sulfonyl)aceticacid
- G19760
- 959-798-2
- [(4-bromobenzyl)sulfonyl]acetic acid
- Z295402480
- Acetic acid, [[(4-bromophenyl)methyl]sulfonyl]-
- Inchi： InChI=1S/C9H9BrO4S/c10-8-3-1-7(2-4-8)5-15(13,14)6-9(11)12/h1-4H,5-6H2,(H,11,12)
- InChI Key： VMYFZBLZKJJKLR-UHFFFAOYSA-N

Computed Properties

Exact Mass: 291.94049Da
Monoisotopic Mass: 291.94049Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.8Å²
XLogP3: 1.4

2-(4-Bromobenzylsulfonyl)acetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319198-500mg	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	97%	500mg	￥3628.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319198-250mg	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	97%	250mg	￥2289.00	2024-07-28
Enamine	EN300-40116-0.25g	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	95.0%	0.25g	$106.0	2025-03-21
Enamine	EN300-40116-0.05g	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	95.0%	0.05g	$50.0	2025-03-21
Enamine	EN300-40116-0.5g	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	95.0%	0.5g	$168.0	2025-03-21
Enamine	EN300-40116-10.0g	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	95.0%	10.0g	$1744.0	2025-03-21
Enamine	EN300-40116-0.1g	2-[(4-bromophenyl)methanesulfonyl]acetic acid	81431-45-0	95.0%	0.1g	$75.0	2025-03-21
1PlusChem	1P00532N-10g	Acetic acid, [[(4-bromophenyl)methyl]sulfonyl]-	81431-45-0	95%	10g	$2218.00	2024-04-21
1PlusChem	1P00532N-500mg	Acetic acid, [[(4-bromophenyl)methyl]sulfonyl]-	81431-45-0	95%	500mg	$222.00	2025-02-21
1PlusChem	1P00532N-250mg	Acetic acid, [[(4-bromophenyl)methyl]sulfonyl]-	81431-45-0	95%	250mg	$153.00	2025-02-21

2-(4-Bromobenzylsulfonyl)acetic acid Related Literature

1. 4,5-Diazafluorene co-oligomers as electron-deficient light-emitting materials and selective fluorescence sensors for mercury(ii) cations†‡

Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
2. A carbonaceous two-dimensional lattice with FeN4 units†

Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998
3. A binary AxB1−x ionic alkaline pseudocapacitor system involving manganese, iron, cobalt, and nickel: formation of electroactive colloids via in situ electric field assisted coprecipitation†

Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166
4. 3D printing of thermoreversible polyurethanes with targeted shape memory and precise in situ self-healing properties†

Yue Zhang,Xiang-Yu Yin,Mingyue Zheng,Carolyn Moorlag,Jun Yang J. Mater. Chem. A, 2019,7, 6972-6984
5. 3D periodic composite nanopatterns with superior mechanical properties: the effect of nanoparticles on pattern contrast and mechanical properties†

Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
6. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†

Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
7. A ‘metallic tape’ stabilized by an unprecedented (μ5-κ2,κ2,κ2,κ1,κ1-) scorpionate binding mode†

James R. Gardinier,Rosalice M. Silva,Chengeto Gwengo,Sergey V. Lindeman Chem. Commun., 2007, 1524-1526
8. A 1,8-naphthalimide-based chemosensor for dual-mode sensing: colorimetric and fluorometric detection of multiple analytes†

Yeo-Kyung La,Jong-Ah Hong,Yujin Jeong,Jiyoun Lee RSC Adv., 2016,6, 84098-84105
9. A biomimetic orthogonal-bilayer tubular scaffold for the co-culture of endothelial cells and smooth muscle cells

Jian-Hua Cao,Wei-Hua Liang,Xue-Tao Shi,Xiu-Bin Yang,Da-Yong Wu RSC Adv., 2021,11, 31783-31790
10. 4 V class aqueous hybrid electrochemical capacitor with battery-like capacity†

Sho Makino,Yuto Shinohara,Takayuki Ban,Wataru Shimizu,Keita Takahashi,Nobuyuki Imanishi,Wataru Sugimoto RSC Adv., 2012,2, 12144-12147

Related Categories

81431-45-0 (2-(4-Bromobenzylsulfonyl)acetic acid) Related Products

Recommended suppliers

Wuhan brilliant Technology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan brilliant Technology Co.,Ltd

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.chemfish.com/

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.jbzml.com

Nanjing Jubai Biopharm

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Synrise Material Co. Ltd.